Cas no 685895-45-8 (Benzaldehyde, 6-bromo-2,4-dihydroxy-3-methyl-)

• Product Name: Benzaldehyde, 6-bromo-2,4-dihydroxy-3-methyl-
• CAS No: 685895-45-8
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• CID: 1729199
• PubChem ID: 11701395
• Update Time: 2025-04-21

Benzaldehyde, 6-bromo-2,4-dihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 6-bromo-2,4-dihydroxy-3-methyl-
• 6-bromo-2,4-dihydroxy-3-methylbenzaldehyde
• 6-bromo-2,4-dihydroxy-3-methylbenzalde-hyde
• 685895-45-8
• DTXSID80470823

• Inchi： 1S/C8H7BrO3/c1-4-7(11)2-6(9)5(3-10)8(4)12/h2-3,11-12H,1H3
• InChI Key： POLBPMQUUAUDAL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C=1C=O)O)O

Computed Properties

• Exact Mass: 229.95781
• Monoisotopic Mass: 229.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53